Cas no 898760-93-5 (2-(3-Bromophenyl)ethyl cyclohexyl ketone)

• Product Name: 2-(3-Bromophenyl)ethyl cyclohexyl ketone
• CAS No: 898760-93-5
• MF: C₁₅H₁₉BrO
• MW: 295.214763879776
• CID: 4719045
• Update Time: 2025-06-03

2-(3-Bromophenyl)ethyl cyclohexyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)ethyl cyclohexyl ketone
• 3-(3-bromophenyl)-1-cyclohexylpropan-1-one
• 2-(3-Bromophenyl)ethyl cyclohexyl ketone

• Inchi： 1S/C15H19BrO/c16-14-8-4-5-12(11-14)9-10-15(17)13-6-2-1-3-7-13/h4-5,8,11,13H,1-3,6-7,9-10H2
• InChI Key： DDJHFBUBGIOJMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-Bromophenyl)ethyl cyclohexyl ketone

2-(3-Bromophenyl)ethyl cyclohexyl ketone: A Comprehensive Overview

2-(3-Bromophenyl)ethyl cyclohexyl ketone (CAS No. 898760-93-5) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in complex organic syntheses. The molecule consists of a cyclohexyl ketone group attached to a 3-bromophenethyl chain, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of 2-(3-Bromophenyl)ethyl cyclohexyl ketone in the synthesis of bioactive compounds. Researchers have explored its role in constructing heterocyclic frameworks, which are crucial for developing novel therapeutic agents. For instance, a 2023 study published in *Organic Process Research & Development* demonstrated how this compound can serve as a key intermediate in the synthesis of complex alkaloids, showcasing its utility in natural product synthesis.

The cyclohexyl ketone moiety in this compound is particularly valuable due to its ability to undergo various nucleophilic additions and reductions. This property has been exploited in the development of enantioselective catalysts and chiral ligands. A notable example is its use in asymmetric hydrogenation reactions, where it has been employed to synthesize chiral intermediates for pharmaceutical compounds.

Furthermore, the 3-bromophenethyl group introduces electronic and steric effects that enhance the compound's reactivity. This feature makes it an ideal substrate for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in the construction of biaryl compounds with diverse pharmacological activities. Recent advancements in palladium-catalyzed coupling reactions have further expanded the scope of applications for this compound.

In terms of synthesis, 2-(3-Bromophenyl)ethyl cyclohexyl ketone can be prepared through a variety of methods, including Friedel-Crafts acylation and Claisen condensation reactions. These methods have been optimized to improve yield and selectivity, making the compound more accessible for large-scale production. Additionally, green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been explored to reduce environmental impact.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 78°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, ensuring its reliability as a reagent in diverse chemical processes.

From an environmental perspective, studies on the biodegradation and toxicity of 2-(3-Bromophenyl)ethyl cyclohexyl ketone have provided insights into its ecological impact. Research indicates that it undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3-Bromophenyl)ethyl cyclohexyl ketone (CAS No. 898760-93-5) is a multifaceted compound with promising applications across various domains of chemistry and pharmacology. Its structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative chemical entities. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing scientific discovery remains pivotal.